Cas no 2229021-85-4 (1-(3-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(3-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229021-85-4
• MF: C₉H₇BrF₃N
• MW: 266.057791948318
• CID: 6200678
• PubChem ID: 165649593
• Update Time: 2025-10-23

1-(3-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1947602
• 2229021-85-4

• Inchi： 1S/C9H7BrF3N/c10-6-3-5(1-2-7(6)11)8(14)4-9(8,12)13/h1-3H,4,14H2
• InChI Key： BYUIWDPILAACDA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(CC1(F)F)N)F

Computed Properties

• Exact Mass: 264.97140g/mol
• Monoisotopic Mass: 264.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine

Comprehensive Overview of 1-(3-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229021-85-4)

The compound 1-(3-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229021-85-4) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromo-fluorophenyl group and a difluorocyclopropane moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in the development of novel therapeutics.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The 1-(3-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine exemplifies this trend, as its difluorocyclopropane ring contributes to improved lipophilicity and membrane permeability. These properties are critical for drug candidates targeting central nervous system (CNS) disorders, a hot topic in current biomedical research. Users searching for "fluorinated drug intermediates" or "CNS-active compounds" will find this compound highly relevant.

The synthesis of CAS No. 2229021-85-4 involves multi-step organic reactions, including halogenation and cyclopropanation. Its bromo-fluorophenyl group serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This adaptability aligns with the growing interest in "click chemistry" and "fragment-based drug design," frequently searched terms in medicinal chemistry forums. The compound's amine functionality also enables its incorporation into peptidomimetics, expanding its utility in protease inhibitor development.

From an analytical perspective, 1-(3-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine can be characterized using advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm the presence of its distinct 19F NMR signals and isotopic patterns from the bromine atom, addressing common queries about "fluorine NMR interpretation" and "halogenated compound analysis." Such data is invaluable for quality control in contract research organizations (CROs) and academic labs.

Environmental and regulatory considerations for CAS No. 2229021-85-4 focus on its biodegradation and ecotoxicity profile. While fluorinated compounds often raise concerns about persistence, the cyclopropane ring in this molecule may facilitate faster breakdown compared to perfluorinated alkyl substances (PFAS). This distinction is crucial for researchers investigating "green chemistry alternatives" or "sustainable fluorochemicals," trending topics in environmental science.

In conclusion, 1-(3-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine represents a compelling case study at the intersection of synthetic chemistry and drug discovery. Its structural features address multiple contemporary challenges, from blood-brain barrier penetration to eco-friendly design, making it a compound of enduring interest across scientific disciplines.